1-(4-Methylphenyl)-3-(3-phenylmethoxypyridin-2-yl)thiourea

• IUPAC Name: 1-(4-methylphenyl)-3-(3-phenylmethoxypyridin-2-yl)thiourea
• InChI: InChI=1S/C20H19N3OS/c1-15-9-11-17(12-10-15)22-20(25)23-19-18(8-5-13-21-19)24-14-16-6-3-2-4-7-16/h2-13H,14H2,1H3,(H2,21,22,23,25)
• InChI Key: NCDCMUDMAQZCCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)NC2=C(C=CC=N2)OCC3=CC=CC=C3
• Molecular Formula: C20H19N3OS
• Molecular Weight: 349.5 g/mol

Description

The compound “1-(4-Methylphenyl)-3-(3-phenylmethoxypyridin-2-yl)thiourea” is a complex organic molecule. It contains a thiourea group, which is characterized by the presence of a sulfur atom and a carbonyl group. The molecule also contains a pyridine ring, which is a six-membered ring with one nitrogen atom, and two phenyl groups, which are aromatic rings of six carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiourea group, the pyridine ring, and the phenyl groups. The electron-donating properties of the sulfur atom in the thiourea group and the nitrogen atom in the pyridine ring could have significant effects on the chemical behavior of the molecule.

Chemical Reactions Analysis

Thioureas are known to undergo a variety of chemical reactions, including oxidation and reduction reactions, reactions with electrophiles, and coordination to metal ions. The pyridine ring can participate in electrophilic substitution reactions, and the phenyl groups can undergo reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the thiourea group could confer some degree of polarity to the molecule, affecting its solubility in different solvents. The aromatic rings could contribute to the compound’s stability and resistance to oxidation.

Scientific Research Applications

Anticancer Properties

• MPTU has demonstrated promising anticancer activity. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. .

These applications highlight the multifaceted nature of 1-(4-Methylphenyl)-3-(3-phenylmethoxypyridin-2-yl)thiourea and underscore its potential in diverse scientific contexts. Keep in mind that ongoing research may uncover additional applications or refine our understanding of its mechanisms. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some thioureas are used as accelerators in the vulcanization of rubber, while others have biological activity and can act as inhibitors of certain enzymes.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and handling procedures. Proper safety measures should always be taken when handling chemical compounds.

Future Directions

The future directions for the study of this compound could include exploring its potential uses in various fields, such as materials science, medicinal chemistry, or synthetic chemistry. Further studies could also aim to fully characterize its physical and chemical properties, and to develop efficient methods for its synthesis.